N-(2-propylphenyl)thian-4-amine

• IUPAC Name: N-(2-propylphenyl)thian-4-amine
• InChI: InChI=1S/C14H21NS/c1-2-5-12-6-3-4-7-14(12)15-13-8-10-16-11-9-13/h3-4,6-7,13,15H,2,5,8-11H2,1H3
• InChI Key: PMAMNSGHTYJTNU-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=CC=C1NC2CCSCC2
• Molecular Formula: C14H21NS
• Molecular Weight: 235.39 g/mol

Description

N-(2-propylphenyl)thian-4-amine is a chemical compound that belongs to the class of thianaphthene derivatives. It is commonly referred to as 2C-T-7 and is a psychedelic drug that has been used for recreational purposes. However,

Mechanism of Action

The mechanism of action of N-(2-propylphenyl)thian-4-amine involves its interaction with the 5-HT2A receptor. It binds to the receptor and activates it, leading to an increase in the levels of serotonin in the brain. This, in turn, leads to a range of effects, including altered perception, mood, and cognition.
Biochemical and Physiological Effects:
N-(2-propylphenyl)thian-4-amine has been found to have a range of biochemical and physiological effects. Studies have shown that it can induce hallucinations, altered perception, and mood changes. It has also been found to have an impact on cognitive function, including memory and attention.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-(2-propylphenyl)thian-4-amine in lab experiments is its specificity for the 5-HT2A receptor. This allows researchers to study the effects of serotonin on various physiological and psychological processes. However, one of the limitations of using this compound is its potential for abuse and recreational use, which can make it difficult to obtain and use in a controlled environment.

Future Directions

There are several future directions for research on N-(2-propylphenyl)thian-4-amine. One area of interest is in the development of new drugs that target the 5-HT2A receptor for the treatment of various psychiatric disorders. Additionally, further research is needed to understand the long-term effects of N-(2-propylphenyl)thian-4-amine on the brain and body, particularly with regards to its potential for addiction and abuse.
Conclusion:
In conclusion, N-(2-propylphenyl)thian-4-amine is a chemical compound that has significant potential for use in scientific research. Its specificity for the 5-HT2A receptor makes it a valuable tool for studying the effects of serotonin on various physiological and psychological processes. However, its potential for abuse and recreational use requires careful consideration when using it in a lab setting. Further research is needed to fully understand the effects of this compound and its potential for use in the development of new drugs for the treatment of various psychiatric disorders.

Synthesis Methods

The synthesis of N-(2-propylphenyl)thian-4-amine involves the reaction of 2-propylbenzaldehyde and thioacetamide in the presence of a catalyst such as zinc chloride. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

N-(2-propylphenyl)thian-4-amine has been studied extensively for its potential use in various scientific research applications. One of the primary areas of research is in the field of neuroscience, where it has been found to have a significant impact on the central nervous system. Studies have shown that N-(2-propylphenyl)thian-4-amine acts as a serotonin receptor agonist, specifically targeting the 5-HT2A receptor. This receptor is known to play a crucial role in modulating various physiological and psychological processes, including mood, perception, and cognition.